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Compound of Interest

Compound Name: ZK110841

Cat. No.: B10774421 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Laboratory

Professionals

This document provides crucial safety protocols and operational guidance for the handling of

ZK110841, also known as Mifepristone or RU-486. Designed for researchers, scientists, and

drug development professionals, this guide consolidates essential information to ensure safe

laboratory practices, from initial handling to final disposal. By adhering to these procedures,

laboratories can mitigate risks and maintain a secure research environment.

Personal Protective Equipment (PPE) and Safety
Measures
Proper PPE is the first line of defense against accidental exposure. The following table

summarizes the required personal protective equipment and safety measures when handling

ZK110841.
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Category Requirement Specification Source

Hand Protection
Chemical-resistant

gloves

Inspected prior to use.

Use proper glove

removal technique to

avoid skin contact.

[1]

Eye/Face Protection

Safety glasses with

side-shields or

goggles

Provide adequate

protection against

splashes and dust.

[1]

Skin and Body

Protection
Laboratory coat

To be worn at all times

when handling the

compound.

[1]

Respiratory Protection
Dust mask or

respirator

Required when

handling the powder

form to avoid

inhalation.

[2]

General Hygiene

Avoid contact with

skin, eyes, and

clothing. Wash hands

thoroughly after

handling. Do not eat,

drink, or smoke in the

laboratory.

Standard good

laboratory practice.
[2][3]

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is critical. The following

table outlines first aid measures.
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Exposure Type First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1][4]

Skin Contact

In case of contact, immediately

wash skin with soap and

copious amounts of water.

Remove contaminated

clothing. Seek medical

attention.

[1][4]

Inhalation

If inhaled, remove to fresh air.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[4]

Ingestion

If swallowed, wash out mouth

with water provided person is

conscious. Call a physician

immediately.

[4]

Spillage

For minor spills, use dry clean-

up procedures and avoid

generating dust. Vacuum or

sweep up material and place in

a suitable disposal container.

For major spills, alert

emergency responders.

[2]

Operational Plan for Handling ZK110841
This section provides a step-by-step guide for the safe handling of ZK110841 throughout its

lifecycle in the laboratory.
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Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

The compound is typically shipped at room temperature.[1]

Store the powdered form in a tightly sealed container at -20°C.[1]

Stock solutions should also be stored at -20°C and are stable for an extended period.[1]

Preparation of Stock and Working Solutions
Caution: ZK110841 is toxic. Do not ingest or inhale the powder or solutions.[1]

Always handle the powder in a well-ventilated area or under a fume hood.

Stock Solution (1 mM in Ethanol):

To a vial containing 100 µg of Mifepristone, add 233 µL of 100% ethanol.[1]

Gently mix to dissolve. Do not heat.[1]

Seal the vial and store at -20°C.[1]

Working Solution (10 µM in Ethanol):

Dilute 100 µL of the 1 mM stock solution in 10 mL of 100% ethanol.[1]

This working solution can be used for addition to cell culture media.[1]

Store the working solution at -20°C.[1]

Solubility Information: Mifepristone is also soluble in DMSO and DMF.[5]

Experimental Use (General Cell Culture Protocol)
Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight.

Treatment:
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The following day, replace the medium with fresh medium containing the desired

concentration of ZK110841. A common concentration range for in vitro studies is 1-100

nM.[1]

For example, to achieve a 10 nM final concentration in 10 mL of culture medium, add 10

µL of the 10 µM working solution.[1]

Incubation: Incubate the cells for the desired period. Incubation times in published studies

have ranged from 24 to 72 hours.[6][7]

Analysis: After incubation, cells can be harvested for downstream analysis (e.g., proliferation

assays, Western blotting, etc.).

Waste Disposal
Dispose of all waste materials, including unused compound, contaminated labware, and

media, in accordance with local, state, and federal regulations.[1]

Waste should be disposed of in an approved waste disposal plant.[1]

Mechanism of Action: Signaling Pathway
ZK110841 (Mifepristone) is a potent antagonist of the progesterone receptor (PR) and the

glucocorticoid receptor (GR).[8] Its mechanism of action involves binding to these intracellular

receptors with high affinity, which prevents the natural ligands (progesterone and

glucocorticoids) from binding and activating them. This blockage inhibits the subsequent

translocation of the receptor-ligand complex to the nucleus, thereby preventing the transcription

of target genes.
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ZK110841 inhibits progesterone and glucocorticoid signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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